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Compound of Interest

Compound Name: G140

Cat. No.: B1192762

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical guidance for the handling and
disposal of G140, a potent and selective inhibitor of human cGAS (cyclic GMP-AMP synthase).
Adherence to these procedures is essential to ensure personal safety and minimize
environmental impact.

Hazard Identification and Immediate Precautions

G140 is a chemical compound intended for laboratory research use only. A review of the Safety
Data Sheet (SDS) indicates the following primary hazards:

» Harmful if swallowed: Acute oral toxicity.
o Very toxic to aquatic life with long-lasting effects: Poses a significant environmental hazard.

Immediate precautionary measures include avoiding ingestion, preventing release into the
environment, and thorough washing after handling. In case of accidental ingestion, seek
immediate medical attention.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling G140 in its solid (powder/film) form and when
preparing and handling solutions.
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Table 1: Required Personal Protective Equipment for G140 Handling

PPE Item Specification Rationale

Prevents skin contact with the

) ) potent compound. Double-
Double-gloving with powder- ) ]
Gloves o gloving provides an extra layer
free nitrile gloves. ) ] )
of protection against potential

tears or contamination.

Chemical splash goggles or Protects eyes from splashes of
Eye Protection safety glasses with side G140 solutions or accidental
shields. contact with the powder.

Protects personal clothing and
skin from contamination. A
Disposable, solid-front gown disposable gown should be
Lab Coat/Gown o o )
with tight-fitting cuffs. used to prevent carrying
contaminants outside the

laboratory.

Recommended when handling

the powder outside of a
Respiratory Protection N95 respirator or higher. certified chemical fume hood to

prevent inhalation of fine

particles.

Protects feet from potential
Footwear Closed-toe shoes. )
spills.

Engineering Controls

To minimize exposure, all handling of G140 powder and the preparation of stock solutions must
be conducted within a certified chemical fume hood or a similar ventilated enclosure. This
engineering control is the primary method for exposure reduction.

Experimental Protocols: Safe Handling and Disposal

4.1. Weighing and Reconstitution of G140 Powder
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G140 is typically supplied as a translucent film or powder. The following protocol ensures safe
handling during reconstitution.

Materials:

e G140 (solid)

e Anhydrous DMSO (or other appropriate solvent)
o Calibrated analytical balance

» Weighing paper or boat

e Spatula

» Vortex mixer

o Appropriate vials and caps

Procedure:

e Preparation: Don all required PPE as specified in Table 1. Ensure the chemical fume hood is
operational and the work area is clean and uncluttered.

» Weighing:
o Place a clean weighing boat on the analytical balance and tare.

o Carefully transfer the desired amount of G140 powder to the weighing boat using a clean
spatula. Avoid creating dust.

o Record the exact weight.
o Transfer: Carefully transfer the weighed G140 powder into an appropriately labeled vial.
» Reconstitution:

o In the chemical fume hood, add the calculated volume of anhydrous DMSO to the vial
containing the G140 powder to achieve the desired stock solution concentration.
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o Securely cap the vial.

o Vortex the solution until the G140 is completely dissolved.

» Storage: Store the reconstituted stock solution at -20°C or -80°C as recommended by the
supplier to ensure stability.[1]

Table 2: G140 Properties and Storage

Property Value

CAS Number 2369751-07-3

Molecular Formula C17H16CI2N40O2

Molecular Weight 379.24 g/mol

Appearance Translucent film or powder
Solubility Soluble in DMSO

Storage (Powder) -20°C

Storage (in Solvent) -20°C or -80°C

4.2. Disposal Plan

All materials contaminated with G140, including gloves, weighing paper, pipette tips, and empty
vials, must be disposed of as hazardous chemical waste.

Procedure:

o Segregation: Collect all G140-contaminated solid waste in a designated, clearly labeled
hazardous waste bag within the laboratory.

e Liquid Waste: Collect all liquid waste containing G140 in a sealed, labeled hazardous waste
container.

» Disposal: Follow your institution's specific guidelines for the disposal of hazardous chemical
waste. Do not dispose of G140 down the drain, as it is very toxic to aquatic life.[1]
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Emergency Procedures

5.1. Spills

o Evacuate: Alert others in the immediate area and evacuate if the spill is large or if you are
unsure how to proceed.

o Contain: If the spill is small and you are trained to handle it, contain the spill using a chemical
spill kit.

o Clean-up:

o For a powder spill, gently cover with damp paper towels to avoid raising dust, then clean
the area with a suitable decontaminating solution.

o For a liquid spill, absorb the spill with absorbent pads.
» Dispose: All cleanup materials must be disposed of as hazardous waste.
» Report: Report the spill to your laboratory supervisor and institutional safety office.
5.2. Personal Exposure

» Skin Contact: Immediately remove contaminated clothing and wash the affected area with
soap and water for at least 15 minutes. Seek medical attention.

e Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.

« Inhalation: Move to fresh air immediately. If breathing is difficult, seek medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[1]

Visualization of PPE Workflow

The following diagram illustrates the mandatory workflow for donning and doffing Personal
Protective Equipment when handling G140.
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Caption: PPE Donning and Doffing Workflow for G140 Handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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